Cas no 2361644-80-4 (1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1))

• Product Name: 1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1)
• CAS No: 2361644-80-4
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• CID: 5413537
• PubChem ID: 139026487
• Update Time: 2025-05-19

1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• EN300-7434435
• 5-(Difluoromethyl)-1,4-oxazepane;hydrochloride
• 2361644-80-4
• 5-(difluoromethyl)-1,4-oxazepane hydrochloride
• Z3770978741
• 1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1)

• Inchi： 1S/C6H11F2NO.ClH/c7-6(8)5-1-3-10-4-2-9-5;/h5-6,9H,1-4H2;1H
• InChI Key： HYIWENSAXARFNZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(F)F)NCC1.[H]Cl

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1)

Introduction to 1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1) and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 2361644-80-4, specifically 1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1), represents a fascinating derivative in the realm of medicinal chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. The 1,4-Oxazepine core is a well-known scaffold in drug design, known for its ability to interact with biological targets in a highly specific manner. The introduction of a 5-(difluoromethyl)hexahydro- moiety further enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. The presence of a difluoromethyl group in this compound is particularly noteworthy, as it is often associated with improved metabolic stability, enhanced binding affinity, and altered pharmacokinetic properties. These attributes make such compounds highly attractive for drug development. The hydrochloride salt form of this compound not only ensures better solubility but also enhances its bioavailability, making it more suitable for therapeutic use.

One of the most compelling aspects of 1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1) is its potential as an intermediate in the synthesis of more complex pharmacological agents. The oxazepine ring system is known to exhibit a wide range of biological activities, including sedative, anxiolytic, and anticonvulsant effects. By modifying this scaffold with the 5-(difluoromethyl)hexahydro- group, researchers aim to fine-tune these properties and develop novel therapeutics with improved efficacy and safety profiles.

Recent studies have highlighted the importance of fluorinated compounds in the treatment of various diseases. For instance, fluorinated analogs have shown promise in the management of neurological disorders, cancer, and infectious diseases. The unique electronic properties of fluorine atoms can significantly influence the reactivity and selectivity of drug molecules, leading to more targeted and effective treatments. The compound in question is no exception and has been explored as a potential lead for new drug candidates.

The synthesis of 1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1) involves sophisticated organic chemistry techniques that require precise control over reaction conditions. The introduction of the difluoromethyl group is particularly challenging due to the high reactivity of fluorine-containing intermediates. However, advancements in synthetic methodologies have made it possible to achieve high yields and purity levels. These improvements are crucial for ensuring that subsequent pharmacological studies are conducted using high-quality material.

In terms of biological activity, preliminary studies on this compound have revealed intriguing results. The presence of the 5-(difluoromethyl)hexahydro- group appears to modulate the binding interactions with biological targets, potentially leading to enhanced efficacy compared to parent compounds. Additionally, the hydrochloride salt form may contribute to better absorption and distribution within the body, which are critical factors for drug success. These findings underscore the importance of structural optimization in drug design and highlight the potential of this compound as a therapeutic agent.

The pharmaceutical industry is constantly seeking innovative ways to address unmet medical needs. Compounds like 1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1) play a pivotal role in this endeavor by serving as building blocks for more complex molecules. By leveraging cutting-edge synthetic techniques and understanding the intricate relationships between structure and function, researchers can develop novel drugs that offer significant therapeutic benefits.

Future research directions for this compound include exploring its mechanism of action in greater detail and evaluating its efficacy in preclinical models. Additionally, investigating its potential interactions with other biological pathways may uncover new therapeutic applications. The versatility of the 1,4-Oxazepine scaffold combined with the unique properties imparted by the 5-(difluoromethyl)hexahydro- group makes it a promising candidate for further exploration.

In conclusion,1,4-Oxazepine, 5-(difluoromethyl)hexahydro-, hydrochloride (1:1) represents a significant advancement in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel treatments. As research continues to uncover new insights into its pharmacological properties, this compound is poised to make meaningful contributions to healthcare.